Cas no 1235098-46-0 (4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide)

• Product Name: 4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide
• CAS No: 1235098-46-0
• MF: C₂₀H₂₃ClFN₃O₃S
• MW: 439.931326150894
• CID: 5802422
• PubChem ID: 49686698
• Update Time: 2025-10-23

4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[[(2-chlorophenyl)methylsulfonylamino]methyl]-N-(4-fluorophenyl)piperidine-1-carboxamide
• 4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide
• 4-(((2-chlorophenyl)methylsulfonamido)methyl)-N-(4-fluorophenyl)piperidine-1-carboxamide
• VU0630010-1
• 1235098-46-0
• AKOS024490518
• F5017-3748

• Inchi： 1S/C20H23ClFN3O3S/c1-29(27,28)25(19-5-3-2-4-18(19)21)14-15-10-12-24(13-11-15)20(26)23-17-8-6-16(22)7-9-17/h2-9,15H,10-14H2,1H3,(H,23,26)
• InChI Key： KOOCSKGGVXLRQK-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(F)C=C2)=O)CCC(CN(C2=CC=CC=C2Cl)S(C)(=O)=O)CC1

Computed Properties

• Exact Mass: 439.1132686g/mol
• Monoisotopic Mass: 439.1132686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.9Ų

Additional information on 4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide

4-{[(2-Chlorophenyl)methanesulfonamido]methyl}-N-(4-Fluorophenyl)piperidine-1-carboxamide (CAS No. 1235098-46-0): A Comprehensive Overview

4-{[(2-Chlorophenyl)methanesulfonamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide (CAS No. 1235098-46-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the piperidine class of compounds and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of 4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide is characterized by a central piperidine ring, which is substituted with a methanesulfonamido group and an N-(4-fluorophenyl)carboxamide moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various research and development activities.

Recent studies have highlighted the potential of 4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide in the treatment of neurological disorders. Specifically, this compound has shown promising results in preclinical models of Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve modulation of neurotransmitter systems and neuroprotective pathways, which are critical in the pathogenesis of these conditions.

In addition to its potential in neurological disorders, 4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in various models, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have shown that the compound exhibits favorable pharmacokinetic parameters, including good oral bioavailability and a reasonable half-life, which are essential for its development as a drug candidate.

The safety profile of 4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide has also been evaluated in preclinical toxicology studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to confirm these findings in human subjects.

In the context of drug discovery and development, 4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide represents an exciting opportunity for researchers and pharmaceutical companies. The compound's unique structure and promising biological activities make it a valuable lead for further optimization and development into a potential therapeutic agent.

The synthesis of 4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide involves several steps, including the preparation of key intermediates and their subsequent coupling to form the final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its commercialization as a pharmaceutical product.

In conclusion, 4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide (CAS No. 1235098-46-0) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the fields of neurology, inflammation, and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds great promise for improving patient outcomes in various medical conditions.